Cas no 2227748-09-4 ((3S)-3-hydroxy-3-(2-phenylphenyl)propanoic acid)

• Product Name: (3S)-3-hydroxy-3-(2-phenylphenyl)propanoic acid
• CAS No: 2227748-09-4
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 6102800
• PubChem ID: 165680124
• Update Time: 2025-07-28

(3S)-3-hydroxy-3-(2-phenylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-hydroxy-3-(2-phenylphenyl)propanoic acid
• EN300-1860953
• 2227748-09-4

• Inchi： 1S/C15H14O3/c16-14(10-15(17)18)13-9-5-4-8-12(13)11-6-2-1-3-7-11/h1-9,14,16H,10H2,(H,17,18)/t14-/m0/s1
• InChI Key： LBKJEWDKFYHHNM-AWEZNQCLSA-N
• SMILES： O[C@@H](CC(=O)O)C1C=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.5Ų

Additional information on (3S)-3-hydroxy-3-(2-phenylphenyl)propanoic acid

Introduction to (3S)-3-hydroxy-3-(2-phenylphenyl)propanoic Acid (CAS No. 2227748-09-4)

(3S)-3-hydroxy-3-(2-phenylphenyl)propanoic acid, identified by its CAS number 2227748-09-4, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its specific stereochemistry and structural features, has garnered attention due to its potential applications in drug development and biochemical studies.

The compound belongs to a class of organic molecules that exhibit complex interactions with biological systems. Its molecular structure, featuring a hydroxy group and a phenyl ring substituent, makes it a candidate for further investigation in various therapeutic contexts. The stereochemistry at the third carbon position, denoted as (3S), is particularly noteworthy as it can influence the compound's biological activity and pharmacokinetic properties.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. Chirality, or the presence of non-superimposable mirror images, plays a crucial role in the efficacy and safety of many drugs. The (3S) configuration of (3S)-3-hydroxy-3-(2-phenylphenyl)propanoic acid suggests that it may exhibit unique interactions with biological targets, making it a valuable subject for further study.

Research into this compound has been ongoing, with several studies exploring its potential roles in biochemical pathways and drug mechanisms. One area of particular interest is its potential as a precursor or intermediate in the synthesis of more complex molecules. The presence of both hydroxyl and carboxylic acid functional groups provides multiple points for chemical modification, allowing for the creation of derivatives with tailored properties.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for such compounds. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to improve the yield and purity of (3S)-3-hydroxy-3-(2-phenylphenyl)propanoic acid. These improvements are crucial for facilitating further research and potential applications in pharmaceuticals.

The compound's structural features also make it a candidate for investigation in the field of enzyme inhibition. Many enzymes involved in critical metabolic pathways are highly selective for specific stereoisomers. By studying how (3S)-3-hydroxy-3-(2-phenylphenyl)propanoic acid interacts with these enzymes, researchers can gain insights into potential therapeutic targets and develop new inhibitors or modulators.

In addition to its potential as an enzyme inhibitor, this compound may also have applications in other areas of medicine. For instance, its structural motif could be modified to develop novel anti-inflammatory agents or antioxidants. The phenyl ring substituent, in particular, is known to be present in many bioactive molecules and can contribute to their binding affinity and selectivity.

The synthesis of (3S)-3-hydroxy-3-(2-phenylphenyl)propanoic acid involves several key steps that highlight the importance of precise control over reaction conditions. Protecting group strategies are often employed to ensure that functional groups are modified selectively without unintended side reactions. Advances in computational chemistry have also aided in predicting optimal reaction pathways, reducing trial-and-error experimentation.

One notable study published in a leading organic chemistry journal detailed the synthesis of this compound using a novel catalytic approach. The researchers utilized transition metal catalysts to achieve high enantioselectivity during one of the key steps in the synthesis. This method not only improved the yield but also reduced the environmental impact by minimizing waste generation.

The biological activity of (3S)-3-hydroxy-3-(2-phenylphenyl)propanoic acid has been preliminarily assessed through cell-based assays and molecular docking studies. Initial results suggest that it may interact with certain protein targets, potentially leading to effects on cellular signaling pathways. Further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

As research continues, collaborations between synthetic chemists and biochemists will be essential for maximizing the utility of this compound. By combining expertise in molecular design with detailed biological testing, researchers can accelerate the discovery process and identify promising candidates for drug development.

The future prospects for (3S)-3-hydroxy-3-(2-phenylphenyl)propanoic acid are promising, with several avenues for further exploration remaining open. Investigating its interactions with different biological systems, developing new synthetic methods, and exploring its potential as a lead compound for drug discovery are all exciting possibilities.